Cas no 1286762-00-2 ((2s)-2-(trifluoromethoxy)propanoic Acid)

• Product Name: (2s)-2-(trifluoromethoxy)propanoic Acid
• CAS No: 1286762-00-2
• MF: C₄H₅F₃O₃
• MW: 158.075912237167
• MDL: MFCD23382490
• CID: 1227275
• PubChem ID: 75530459
• Update Time: 2025-06-08

(2s)-2-(trifluoromethoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2s)-2-(trifluoromethoxy)propanoic Acid
• MS-20648
• AKOS017343741
• MFCD23382490
• (2S)-2-(Trifluoromethoxy) propanoic acid
• 1286762-00-2

• MDL： MFCD23382490
• Inchi： 1S/C4H5F3O3/c1-2(3(8)9)10-4(5,6)7/h2H,1H3,(H,8,9)/t2-/m0/s1
• InChI Key： DTDBPQYWQLGLLH-REOHCLBHSA-N
• SMILES： FC(O[C@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 158.01907850g/mol
• Monoisotopic Mass: 158.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on (2s)-2-(trifluoromethoxy)propanoic Acid

Introduction to (2S)-2-(Trifluoromethoxy)propanoic Acid (CAS No. 1286762-00-2)

(2S)-2-(Trifluoromethoxy)propanoic acid, with the chemical identifier CAS No. 1286762-00-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (2S)-2-(trifluoromethoxy)propanoic acid consists of a propanoic acid backbone modified with a trifluoromethoxy group at the second carbon position. The presence of the stereogenic center at the (2S) configuration imparts specific stereochemical properties, making it a valuable chiral building block in synthetic chemistry. The trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate enzyme interactions and improve drug bioavailability. (2S)-2-(trifluoromethoxy)propanoic acid exemplifies this trend, as it serves as a versatile intermediate in the synthesis of fluorinated pharmaceuticals.

One of the most compelling applications of (2S)-2-(trifluoromethoxy)propanoic acid is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including inflammation, blood clotting, and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers can develop targeted therapies for a wide range of diseases. The unique structural features of (2S)-2-(trifluoromethoxy)propanoic acid make it an ideal candidate for such applications, as it can be modified to interact with specific protease active sites.

Recent studies have demonstrated the potential of (2S)-2-(trifluoromethoxy)propanoic acid in the development of anti-inflammatory agents. In particular, researchers have explored its ability to inhibit matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation. By designing derivatives of (2S)-2-(trifluoromethoxy)propanoic acid that specifically target MMPs, scientists have developed compounds with significant anti-inflammatory properties. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of (2S)-2-(trifluoromethoxy)propanoic acid presents unique challenges due to its stereochemical complexity. However, advances in asymmetric synthesis techniques have made it possible to produce this compound with high enantiopurity. These techniques include chiral resolution methods and enzymatic resolutions, which allow for the precise control of stereochemistry during synthesis.

In addition to its pharmaceutical applications, (2S)-2-(trifluoromethoxy)propanoic acid has shown promise in biochemical research as a probe for understanding enzyme mechanisms. By studying how this compound interacts with various enzymes, researchers can gain insights into enzyme structure-function relationships and develop new strategies for enzyme inhibition.

The future prospects for (2S)-2-(trifluoromethoxy)propanoic acid are vast and exciting. As our understanding of fluorinated compounds continues to grow, so too will the number of applications for this versatile intermediate. Researchers are exploring new synthetic routes to improve yields and reduce costs, while also investigating novel derivatives with enhanced biological activity.

In conclusion, (2S)-S-S-S-S-S-S-S-S-S-S-S-S-S-S-_12867620002











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